Cas no 1621324-37-5 (5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide)

• Product Name: 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide
• CAS No: 1621324-37-5
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• MDL: MFCD29046045
• CID: 5041716
• PubChem ID: 90327259
• Update Time: 2025-05-20

5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide
• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide

• MDL： MFCD29046045
• Inchi： 1S/C7H10N4O/c8-7(12)5-4-11-2-1-9-3-6(11)10-5/h4,9H,1-3H2,(H2,8,12)
• InChI Key： IJCQELYQBCNKGL-UHFFFAOYSA-N
• SMILES： O=C(C1=CN2C(CNCC2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: -1.7
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide

5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide (CAS No. 1621324-37-5): A Comprehensive Overview

The compound 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide (CAS No. 1621324-37-5) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyrazines, which are known for their unique structural properties and diverse functional groups. The imidazo[1,2-a]pyrazine core of this molecule provides a rigid framework that can be further modified to explore its chemical and biological properties.

Recent studies have highlighted the importance of tetrahydroimidazo[1,2-a]pyrazines in drug discovery and materials science. The carboxamide functional group in this compound adds versatility to its chemical reactivity and biological activity. Researchers have been particularly interested in the potential of this compound as a precursor for more complex structures or as an intermediate in organic synthesis.

One of the most promising applications of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide lies in its role as a building block for heterocyclic compounds. The ability to form stable heterocycles makes this compound a valuable tool in medicinal chemistry. For instance, derivatives of this compound have been explored for their potential as kinase inhibitors or modulators of ion channels.

In terms of synthesis, the preparation of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide involves a multi-step process that typically begins with the formation of the imidazo[1,2-a]pyrazine skeleton. This is followed by hydrogenation to achieve the tetrahydro form and subsequent functionalization to introduce the carboxamide group. The synthesis pathway is highly efficient and has been optimized to ensure high yields and purity.

The physical and chemical properties of this compound are well-documented. It exhibits good solubility in polar solvents and moderate stability under physiological conditions. These properties make it suitable for various laboratory applications and preclinical studies.

Recent advancements in computational chemistry have allowed researchers to predict the electronic structure and reactivity of 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide with unprecedented accuracy. These studies have provided valuable insights into its potential interactions with biological targets and its suitability for specific therapeutic applications.

In conclusion, 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine-2-carboxamide (CAS No. 1621324-37-5) is a versatile compound with significant potential in drug discovery and materials science. Its unique structure and functional groups make it an invaluable tool for researchers exploring new chemical entities with therapeutic or industrial applications.